Cas no 2164668-41-9 (3-hydroxy-3-(1-methylcyclobutyl)propanoic acid)

• Product Name: 3-hydroxy-3-(1-methylcyclobutyl)propanoic acid
• CAS No: 2164668-41-9
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 5978045
• PubChem ID: 165736525
• Update Time: 2025-06-09

3-hydroxy-3-(1-methylcyclobutyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-(1-methylcyclobutyl)propanoic acid
• 2164668-41-9
• EN300-1296870

• Inchi： 1S/C8H14O3/c1-8(3-2-4-8)6(9)5-7(10)11/h6,9H,2-5H2,1H3,(H,10,11)
• InChI Key： DOFXGTZJCFXNOY-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1(C)CCC1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-hydroxy-3-(1-methylcyclobutyl)propanoic acid

Professional Introduction to 3-hydroxy-3-(1-methylcyclobutyl)propanoic acid (CAS No. 2164668-41-9)

3-hydroxy-3-(1-methylcyclobutyl)propanoic acid, identified by the chemical abstracts service number 2164668-41-9, is a compound of significant interest in the field of medicinal chemistry and biochemistry. This molecule, featuring a hydroxy group and a 1-methylcyclobutyl substituent, exhibits unique structural and functional properties that make it a valuable candidate for further research and development. The presence of both hydrophilic and lipophilic moieties enhances its potential applications in drug design, particularly in the modulation of biological pathways.

The structure of 3-hydroxy-3-(1-methylcyclobutyl)propanoic acid suggests a high degree of configurational complexity, which may contribute to its interaction with biological targets. The cyclobutyl ring, a common motif in pharmacologically active compounds, introduces rigidity and steric constraints that can fine-tune binding affinity. Additionally, the hydroxy group provides a site for hydrogen bonding interactions, which are crucial for the specificity of many biological recognition processes. These features collectively position this compound as a promising scaffold for the development of novel therapeutic agents.

Recent advancements in computational chemistry have enabled more precise predictions of the pharmacokinetic and pharmacodynamic properties of such molecules. Studies utilizing molecular dynamics simulations and quantum mechanical calculations have begun to elucidate the conformational landscape of 3-hydroxy-3-(1-methylcyclobutyl)propanoic acid, providing insights into its potential behavior within biological systems. These computational approaches are complemented by experimental techniques such as NMR spectroscopy and X-ray crystallography, which further refine our understanding of its three-dimensional structure.

In the context of drug discovery, the hydroxy group in 3-hydroxy-3-(1-methylcyclobutyl)propanoic acid serves as a versatile functional handle. It can be modified through various chemical transformations to introduce additional pharmacophores or to optimize solubility and metabolic stability. For instance, esterification or amidation of this hydroxyl moiety could yield derivatives with enhanced bioavailability or targeted delivery properties. Such modifications are critical for advancing preclinical candidates toward clinical trials.

The 1-methylcyclobutyl substituent is another key feature that warrants detailed investigation. This structural element has been observed in several bioactive molecules, where it contributes to improved binding affinity and reduced metabolic clearance. The methyl group at the cyclobutyl ring enhances lipophilicity, potentially facilitating membrane permeability—a desirable trait for oral drugs. Moreover, the cycloalkyl moiety can introduce steric hindrance that selectively engages with specific binding pockets in target proteins or enzymes.

Current research in medicinal chemistry increasingly emphasizes the importance of polypharmacicity—designing molecules that interact with multiple targets to achieve synergistic therapeutic effects. The dual functionality of 3-hydroxy-3-(1-methylcyclobutyl)propanoic acid, with both hydrophilic and lipophilic regions, makes it an attractive candidate for such strategies. By carefully balancing these properties, chemists can develop compounds that modulate complex disease pathways without unintended side effects.

Several studies have highlighted the potential applications of analogs containing similar structural motifs in treating inflammatory diseases and metabolic disorders. The cycloalkyl-substituted carboxylic acids are known to exhibit anti-inflammatory properties by inhibiting key enzymes such as COX-2 or LOX. Furthermore, derivatives with hydroxyl groups have shown promise in modulating lipid metabolism by interacting with PPAR receptors—a critical family of nuclear hormone receptors involved in glucose and lipid homeostasis.

The synthesis of 3-hydroxy-3-(1-methylcyclobutyl)propanoic acid presents both challenges and opportunities for synthetic chemists. Traditional approaches often rely on multi-step sequences involving protection-deprotection strategies to handle the reactive functional groups efficiently. However, recent innovations in catalytic methods have enabled more streamlined synthetic routes, reducing costs and improving scalability. For example, asymmetric hydrogenation techniques can be employed to establish chirality at the stereocenter adjacent to the carboxylic acid functionality.

As computational power continues to grow, machine learning models are being trained on large datasets to predict biological activity with increasing accuracy. These models can assist in prioritizing synthetic routes by forecasting the potential efficacy of intermediates before experimental work begins. Such predictive capabilities not only accelerate drug discovery but also minimize resource expenditure by focusing efforts on the most promising candidates.

The future prospects for 3-hydroxy-3-(1-methylcyclobutyl)propanoic acid hinge on its integration into larger research programs aimed at developing novel therapeutics. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into clinical applications. By leveraging interdisciplinary approaches—combining organic synthesis, medicinal chemistry, pharmacology, and bioinformatics—this compound has the potential to contribute significantly to addressing unmet medical needs.